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Compound of Interest

Compound Name: 3,4-Dichloro-1-butene

Cat. No.: B1205564

An In-depth Technical Guide to 3,4-Dichloro-1-butene in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dichloro-1-butene (3,4-DCB), a colorless organochlorine compound, is a pivotal
intermediate in industrial organic synthesis.[1] Its structural features, including a terminal
double bond and two chlorine atoms on adjacent carbons, offer a versatile platform for a variety
of chemical transformations. Primarily, it serves as the direct precursor to chloroprene (2-
chloro-1,3-butadiene), the monomer used in the production of the synthetic rubber, neoprene.
[1][2] This guide provides a comprehensive overview of the synthesis, properties, and key
applications of 3,4-dichloro-1-butene, complete with experimental protocols and quantitative
data to support advanced research and development.

Physical and Chemical Properties

A thorough understanding of the physicochemical properties of 3,4-dichloro-1-butene is
essential for its safe handling and application in synthesis. The key properties are summarized
below.

Table 1: Physicochemical Properties of 3,4-Dichloro-1-butene
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Property Value Reference(s)
Molecular Formula CaHeCl2 [11[3]
Molecular Weight 124.99 g/mol [1][3]
IUPAC Name 3,4-dichlorobut-1-ene [1]
CAS Number 760-23-6 [1]
Appearance Colorless liquid [1]
Density 1.153 g/mL at 25 °C [1114]
Boiling Point 123 °C [4]
Melting Point -61 °C [1][4]
Flash Point 28 °C (83 °F) [1114]
Refractive Index (n2°/D) 1.4630 - 1.4658 [1][4]

Practically insoluble in water.

Solubility Very soluble in benzene and [31[4]
chloroform.
Vapor Pressure 17 -21.9 mm Hg at 25 °C [3114]

Synthesis of 3,4-Dichloro-1-butene

The industrial production of 3,4-dichloro-1-butene is achieved through the chlorination of 1,3-
butadiene.[1] This process typically yields a mixture of two primary isomers: 3,4-dichloro-1-
butene and 1,4-dichloro-2-butene.[1][3] The ratio of these products can be influenced by
reaction conditions. As 3,4-dichloro-1-butene is the desired precursor for chloroprene, the 1,4-
dichloro isomer is subsequently isomerized to the 3,4-isomer.[2][5]

The overall manufacturing process can be visualized as a two-stage sequence: chlorination
followed by isomerization.
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Stage 1: Chlorination

1,3-Butadiene Clz
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Stage 2: Isomerization
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(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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